Cas no 102291-59-8 (4-amino-2-chloro-6-oxo-1,6-dihydropyridine-3-carbonitrile)

• Product Name: 4-amino-2-chloro-6-oxo-1,6-dihydropyridine-3-carbonitrile
• CAS No: 102291-59-8
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• CID: 1096651
• PubChem ID: 13568074
• Update Time: 2025-04-20

4-amino-2-chloro-6-oxo-1,6-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-chloro-1,6-dihydro-6-oxo-3-Pyridinecarbonitrile
• 4-amino-2-chloro-6-hydroxynicotinonitrile
• 4-amino-2-chloro-6-oxo-1,6-dihydropyridine-3-carbonitrile
• 4-amino-2-chloro-6-oxo-1H-pyridine-3-carbonitrile
• SCHEMBL13514168
• SCHEMBL1145827
• EN300-138022
• 102291-59-8
• CEA29159

• Inchi： 1S/C6H4ClN3O/c7-6-3(2-8)4(9)1-5(11)10-6/h1H,(H3,9,10,11)
• InChI Key： PRKDALRXFCEHOV-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(=CC(N1)=O)N

Computed Properties

• Exact Mass: 169.0042895g/mol
• Monoisotopic Mass: 169.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 82.93000
• LogP: 1.47568

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles